Cas no 154464-24-1 (Benzoic acid,3-(cyclopentyloxy)-4-methoxy-, methyl ester)

• Product Name: Benzoic acid,3-(cyclopentyloxy)-4-methoxy-, methyl ester
• CAS No: 154464-24-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 106581
• PubChem ID: 2736853
• Update Time: 2025-04-18

Benzoic acid,3-(cyclopentyloxy)-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(cyclopentyloxy)-4-methoxy-, methyl ester
• Methyl 3-(cyclopentyloxy)-4-Methoxybenzoate
• methyl 3-cyclopentyloxy-4-methoxybenzoate
• BUTTPARK 96\04-50
• RARECHEM AL BF 0458
• 154464-24-1
• MFCD00833413
• MLS000861907
• SMR000460691
• HMS2790C11
• SCHEMBL5309884
• MixCom1_000180
• Oprea1_770340
• DTXSID10371652
• FT-0628490
• Maybridge1_000092
• CHEMBL1711045

• Inchi： 1S/C14H18O4/c1-16-12-8-7-10(14(15)17-2)9-13(12)18-11-5-3-4-6-11/h7-9,11H,3-6H2,1-2H3
• InChI Key： NLEJDVYGAWCKPC-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)OC)C=CC=1OC)C1CCCC1

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.137
• Melting Point: 59 °C
• Boiling Point: 360.8°Cat760mmHg
• Flash Point: 158.4°C
• Refractive Index: 1.528
• PSA: 44.76000
• LogP: 2.80320

Benzoic acid,3-(cyclopentyloxy)-4-methoxy-, methyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：